Cas no 936250-25-8 ( )

• Product Name: &nbsp
• CAS No: 936250-25-8
• MF: C₈H₇BF₄O₃
• MW: 237.943996667862
• CID: 999907
• PubChem ID: 17750154
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [2-(2,2-difluoroethoxy)-3,5-difluorophenyl]boronic acid
• 2-(2,2-Difluoro-ethoxy)-3,5-difluoro-benzeneboronic acid
• 2,6-DIFLUORO-4-ETHOXYPHENYLBORONIC ACID
• 936250-25-8
• DTXSID30590303
• 2-(2,2-Difluoroethoxy)-3,5-difluorobenzeneboronic acid
•  

• Inchi： 1S/C8H7BF4O3/c10-4-1-5(9(14)15)8(6(11)2-4)16-3-7(12)13/h1-2,7,14-15H,3H2
• InChI Key： VWDSCWROUYCJLL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(B(O)O)=C1OCC(F)F)F

Computed Properties

• Exact Mass: 238.04200
• Monoisotopic Mass: 238.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: 0.28850